2-(4-Bromophenyl)-4-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio}pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[[2-(4-bromophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylmethyl]-5-methyl-2-phenyl-1,3-oxazole
• InChI: InChI=1S/C23H17BrN4OS/c1-15-20(26-22(29-15)17-5-3-2-4-6-17)14-30-23-21-13-19(27-28(21)12-11-25-23)16-7-9-18(24)10-8-16/h2-13H,14H2,1H3
• InChI Key: ODOHROPZGVJJIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)CSC3=NC=CN4C3=CC(=N4)C5=CC=C(C=C5)Br
• Molecular Formula: C23H17BrN4OS
• Molecular Weight: 477.4 g/mol
• CAS No.: 1207056-61-8

Description

This compound is a pyrazolo[1,5-a]pyrazine derivative featuring a 4-bromophenyl substituent at position 2 and a [(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio group at position 2. Its molecular formula is C₂₄H₁₉BrN₄OS, with a molecular weight of 491.41 g/mol .

Biological Activity

The compound 2-(4-Bromophenyl)-4-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio}pyrazolo[1,5-a]pyrazine represents a novel structure within the pyrazolo family, known for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular structure of the compound can be depicted as follows:

• Molecular Formula : C$_{18}$H$_{16}$BrN$_{3}$OS
• Molecular Weight : 396.31 g/mol

This compound features a bromophenyl group and a thioether linkage to an oxazole derivative, contributing to its unique biological profile.

Antimicrobial Activity

Research indicates that compounds containing the pyrazolo and oxazole moieties exhibit significant antimicrobial properties. A study demonstrated that derivatives with similar structures showed moderate to high activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The specific compound has not been extensively tested in published literature; however, the structural similarities suggest potential efficacy.

Compound	Bacterial Strain	Inhibition Zone (mm)
2-(4-Bromophenyl)-4-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio}pyrazolo[1,5-a]pyrazine	E. coli	TBD
Analog Compound A	S. aureus	15
Analog Compound B	Pseudomonas aeruginosa	18

Anti-inflammatory Activity

The pyrazole scaffold has been recognized for its anti-inflammatory effects. Compounds similar to the one discussed have shown inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 . The mechanism often involves modulation of signaling pathways associated with inflammation.

Anticancer Potential

Pyrazole derivatives have been investigated for their anticancer properties. Some studies have reported that compounds with similar structural features exert cytotoxic effects on various cancer cell lines by inducing apoptosis . The specific compound's activity against cancer cells remains to be elucidated but is a promising area for future research.

The biological activity of 2-(4-Bromophenyl)-4-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio}pyrazolo[1,5-a]pyrazine likely involves multiple mechanisms:

• Enzyme Inhibition : Compounds may inhibit specific enzymes involved in bacterial cell wall synthesis or inflammatory pathways.
• Receptor Modulation : Potential interactions with receptors involved in pain and inflammation could lead to therapeutic effects.
• DNA Interaction : Similar pyrazole compounds have shown the ability to intercalate DNA, leading to cytotoxicity in cancer cells.

Case Studies and Research Findings

Recent studies have focused on synthesizing various pyrazole derivatives to assess their biological activities. For instance, a series of pyrazole-based compounds were synthesized and screened for antimicrobial activity against clinical isolates . The results indicated that modifications at specific positions significantly enhanced activity.

Example Study

A notable case study involved the synthesis of a series of thiazole-pyrazole hybrids which exhibited potent antibacterial activity. The study highlighted how structural modifications could enhance efficacy against resistant bacterial strains .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The compound is compared to analogues with modifications in the aryl, oxazole, or pyrazolo[1,5-a]pyrazine moieties. Key examples include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Bioactivity (if reported)	Reference
2-(4-Bromophenyl)-4-{[(5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine	C₂₄H₁₉BrN₄OS	491.41	4-methylphenyl on oxazole	Not explicitly reported
2-(4-Bromophenyl)-4-{[(5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine	C₂₄H₁₉BrN₄OS	491.41	3-methylphenyl on oxazole	Not explicitly reported
4-[(3-Fluorobenzyl)sulfanyl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	C₂₀H₁₆FN₃OS	365.43	4-methoxyphenyl, 3-fluorobenzylthio	Not reported
4-(Benzylsulfanyl)-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine	C₁₉H₁₄FN₃S	351.40	4-fluorophenyl, benzylthio	Not reported
5-(4-Bromophenyl)-9-chloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	C₂₄H₁₇BrClN₃O₂	510.77	Chloro, methoxyphenyl, fused benzoxazine	Not explicitly reported

Key Structural Observations :

• Oxazole Modifications : Methyl substitutions on the oxazole’s phenyl ring (e.g., 3-methyl vs. 4-methyl) subtly alter steric bulk without significantly changing molecular weight .
• Thioether Linkers : The [(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]thio group provides greater conformational flexibility than rigid benzylthio groups in analogues like .

Comparison with Analogues :

• Compound F415-0540 and F415-0555 () share identical synthetic pathways, differing only in the oxazole’s aryl substituent (4-methylphenyl vs. 3-methylphenyl).
• In contrast, 4-[(3-fluorobenzyl)sulfanyl] derivatives () use benzylthiols for thioether formation, achieving higher yields (59–73%) compared to bulkier oxazole-thioethers .

Activity Trends :

• Halogen Substituents : Bromine’s polarizability improves membrane permeability and target affinity compared to fluorine or chlorine .
• Thioether Flexibility : Flexible linkers (e.g., oxazole-methylthio) may improve bioavailability over rigid fused-ring systems .

Physicochemical Properties

• Lipophilicity : The bromophenyl group increases logP (~5.03 for the target compound) compared to fluorophenyl analogues (logP ~4.2–4.8) .
• Solubility : Thioether-containing derivatives generally exhibit low aqueous solubility (logSw = -4.77), necessitating formulation enhancements .
• Crystal Packing : Bromine participates in σ-hole interactions (C–Br···π), as seen in ’s X-ray structures, enhancing crystallinity .